2-Mercapto-3-methylphenol

• IUPAC Name: 3-methyl-2-sulfanylphenol
• InChI: InChI=1S/C7H8OS/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3
• InChI Key: NEAIWQSZKFYBKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)O)S
• Molecular Formula: C7H8OS
• DSSTOX Substance ID: DTXSID00617314
• Molecular Weight: 140.20 g/mol
• CAS RN: 470453-79-3

Description

2-Mercapto-3-methylphenol is a compound that falls under the category of cresols. Cresols are a group of aromatic organic compounds, which are also categorized as methyl phenols. They are widely occurring phenols that may be either natural or manufactured. A thiol is a compound which contains an SH functional group. The -SH group itself is called a mercapto group.

Physical And Chemical Properties Analysis

The physical properties of thiols, which 2-Mercapto-3-methylphenol is a type of, include having lower boiling points and being less soluble in water and other polar solvents than alcohols of similar molecular weight. The most recognizable property of thiols is their odors, which are often strong and repulsive.

Safety and Hazards

2-Mercapto-3-methylphenol is likely to have similar safety and hazards to other thiols and cresols. Cresols are flammable and pose ingestion and inhalation toxicity hazards. Thiols are toxic if swallowed, toxic in contact with skin, cause severe skin burns and eye damage, and are fatal if inhaled.

Synthesis routes and methods

Procedure details

5.3 g (0.077 mol) of sodium nitrite in solution in 12 ml of water are added dropwise to a round-bottomed flask comprising 14 g of ice, 14 ml of 36% hydrochloric acid and 8.62 g (0.07 mol) of 2-amino-m-cresol. The mixture, kept at 0° C., is subsequently poured slowly into a solution of 15 g (0.093 mol) of potassium ethyl xanthate in 20 ml of water held at 40° C. The heating bath is removed and the mixture is stirred for 3 hours and then extracted with ethyl ether. The combined organic phases are washed with aqueous saline solution, dried over magnesium sulfate, filtered and concentrated under reduced pressure. The residue is purified by fast chromatography on silica gel (eluent: cyclohexane/dichloromethane=65:35). The oil obtained is taken up in 20 ml of ethanol and the mixture is heated to 100° C. 20 ml of an ethanolic potassium hydroxide solution (7N) are then added dropwise. After 4 hours at 100° C., the mixture is cooled, concentrated under reduced pressure, acidified using hydrochloric acid (2N) and then extracted with ethyl ether. The combined organic phases are dried over magnesium sulfate, filtered and concentrated under reduced pressure to give a yellow oil which is not isolated but is used directly in the following stage.